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Compound of Interest

Compound Name: 3-Methylisonicotinonitrile

Cat. No.: B041241 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development. The information provided is based on available data for 3-
Methylisonicotinonitrile and structurally related compounds. It is not exhaustive and should

be supplemented with a thorough review of the most current Safety Data Sheet (SDS) before

handling. All laboratory work should be conducted by qualified personnel adhering to

established safety protocols.

Introduction
3-Methylisonicotinonitrile is a substituted pyridine derivative used as a building block in the

synthesis of various chemical entities, particularly in the pharmaceutical and agrochemical

industries. As with any chemical reagent, a comprehensive understanding of its potential

hazards and the implementation of appropriate safety precautions are paramount to ensure the

well-being of laboratory personnel and the integrity of research. This guide provides an in-depth

overview of the known safety information, handling procedures, and emergency responses

related to 3-Methylisonicotinonitrile.

Hazard Identification and Classification
While specific quantitative toxicity data for 3-Methylisonicotinonitrile is not readily available in

public databases, information from structurally similar compounds and supplier safety data
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sheets indicates that it should be handled as a hazardous substance. The primary hazards are

associated with irritation to the skin, eyes, and respiratory system.

Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.

Eye Irritation 2A
H319: Causes serious eye

irritation.

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.

Hazardous to the Aquatic

Environment (Acute)
3 H402: Harmful to aquatic life.

Note: This classification is based on data for structurally related compounds and should be

used as a precautionary guideline.

Physical and Chemical Properties Relevant to
Safety
Understanding the physical and chemical properties of a substance is crucial for safe handling

and storage.

Table 2: Physical and Chemical Properties
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Property Value

Molecular Formula C₇H₆N₂[1]

Molecular Weight 118.14 g/mol [1]

Appearance Solid

Melting Point 42-44 °C

Boiling Point 204 °C

Solubility No data available

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 3-
Methylisonicotinonitrile to prevent direct contact and inhalation.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

full-face shield.

Protects against splashes and

dust that can cause serious

eye irritation.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Provides a barrier against skin

contact, which can cause

irritation.

Body Protection
Laboratory coat, long pants,

and closed-toe shoes.

Minimizes skin exposure to

accidental spills.

Respiratory Protection

Use in a well-ventilated area or

a certified chemical fume hood.

If ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.

Protects the respiratory tract

from irritating dust and vapors.
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Safe Handling and Storage
Adherence to proper handling and storage protocols is essential to minimize exposure risks.

Handling
Engineering Controls: Handle 3-Methylisonicotinonitrile in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation of dust or vapors.

Procedural Controls: Avoid generating dust. Use appropriate tools for transferring the solid.

Do not eat, drink, or smoke in areas where the chemical is handled. Wash hands thoroughly

after handling.

Preventing Contamination: Keep containers tightly closed when not in use.

Storage
Conditions: Store in a cool, dry, and well-ventilated area.

Incompatibilities: Keep away from strong oxidizing agents and strong acids.

Container: Store in the original, tightly sealed container.

Emergency Procedures and First Aid
In the event of an exposure, immediate and appropriate first aid is critical.

Table 4: First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately flush the skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing and shoes. If irritation

persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Experimental Protocols for Safety Assessment
While specific toxicological studies for 3-Methylisonicotinonitrile are not publicly available,

the following are standardized protocols that would be used to assess its acute toxicity and

irritation potential.

Acute Oral Toxicity - Up-and-Down Procedure (UDP)
(OECD Guideline 425)
Objective: To determine the acute oral toxicity (LD50) of a substance.

Methodology:

Animal Model: Typically, a single sex of rats (usually females as they are often slightly more

sensitive) is used.
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Dosing: A single animal is dosed with the test substance at a starting dose level selected

from a series of five fixed dose levels (5, 50, 300, 2000 mg/kg body weight).

Observation: The animal is observed for signs of toxicity for up to 14 days.

Sequential Dosing: Based on the outcome (survival or death), the dose for the next animal is

adjusted up or down. This process is continued until a stopping criterion is met.

Data Analysis: The LD50 is calculated using the maximum likelihood method based on the

outcomes of the sequentially dosed animals.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD Guideline 439)
Objective: To identify substances that are irritating to the skin.

Methodology:

Test System: A reconstructed human epidermis model, which is a three-dimensional tissue

construct that mimics the biochemical and physiological properties of the upper parts of the

human skin.

Application: The test substance is applied topically to the surface of the skin tissue model.

Exposure and Incubation: The tissue is exposed to the substance for a defined period (e.g.,

60 minutes), after which it is rinsed and incubated for a post-exposure period (e.g., 42

hours).

Viability Assessment: The viability of the tissue is determined using a cell viability assay,

most commonly the MTT assay. In this assay, viable cells reduce the yellow MTT tetrazolium

salt to a purple formazan product, which is then quantified by measuring its absorbance.

Prediction Model: A substance is classified as a skin irritant if the mean tissue viability is

reduced below a certain threshold (typically ≤ 50%) compared to the negative control.

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test Method (OECD Guideline 492)
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Objective: To identify substances that have the potential to cause serious eye damage or eye

irritation.

Methodology:

Test System: A reconstructed human cornea-like epithelium model, which is a non-

keratinized, multi-layered epithelial tissue construct.

Application: The test substance is applied directly to the epithelial surface of the cornea

model.

Exposure and Incubation: The tissue is exposed for a specified duration, followed by a post-

exposure incubation period.

Viability Assessment: Similar to the skin irritation test, cell viability is measured, typically

using the MTT assay.

Classification: The substance is classified based on the reduction in tissue viability. Different

thresholds are used to distinguish between non-irritants, irritants, and substances causing

serious eye damage.

Visualized Workflows
The following diagrams illustrate key safety and handling procedures for 3-
Methylisonicotinonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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